molecular formula C13H13N3O2 B270476 2-ethoxy-N-(2-pyridinyl)nicotinamide

2-ethoxy-N-(2-pyridinyl)nicotinamide

Cat. No. B270476
M. Wt: 243.26 g/mol
InChI Key: AYUBJCAFWMBNGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-ethoxy-N-(2-pyridinyl)nicotinamide, also known as EPNA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

2-ethoxy-N-(2-pyridinyl)nicotinamide exerts its effects through its ability to activate the sirtuin-1 (SIRT1) pathway. SIRT1 is a protein that plays a role in regulating various cellular processes, including metabolism, DNA repair, and cell survival. Activation of the SIRT1 pathway by 2-ethoxy-N-(2-pyridinyl)nicotinamide has been shown to have beneficial effects in various disease models.
Biochemical and Physiological Effects:
2-ethoxy-N-(2-pyridinyl)nicotinamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on cancer cells and Alzheimer's disease, 2-ethoxy-N-(2-pyridinyl)nicotinamide has been shown to have anti-inflammatory effects and to improve glucose tolerance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-(2-pyridinyl)nicotinamide in lab experiments is its high purity and yield, which makes it a reliable compound for use in research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-ethoxy-N-(2-pyridinyl)nicotinamide. One area of interest is its potential use in treating other neurological disorders, such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-ethoxy-N-(2-pyridinyl)nicotinamide and to identify any potential side effects or limitations of its use in research.

Synthesis Methods

The synthesis of 2-ethoxy-N-(2-pyridinyl)nicotinamide involves the reaction of 2-chloronicotinic acid with 2-aminoethanol in the presence of triethylamine. The resulting product is then treated with ethyl chloroformate to yield 2-ethoxy-N-(2-pyridinyl)nicotinamide. This method has been reported to have a high yield and purity, making it a reliable method for synthesizing 2-ethoxy-N-(2-pyridinyl)nicotinamide.

Scientific Research Applications

2-ethoxy-N-(2-pyridinyl)nicotinamide has been studied for its potential applications in various areas of scientific research. One area of interest is its use as a potential anticancer agent. Studies have shown that 2-ethoxy-N-(2-pyridinyl)nicotinamide can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further research in cancer treatment.
2-ethoxy-N-(2-pyridinyl)nicotinamide has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease. Studies have shown that 2-ethoxy-N-(2-pyridinyl)nicotinamide can improve cognitive function and memory in animal models of Alzheimer's disease, suggesting that it may have therapeutic potential in treating this condition.

properties

Product Name

2-ethoxy-N-(2-pyridinyl)nicotinamide

Molecular Formula

C13H13N3O2

Molecular Weight

243.26 g/mol

IUPAC Name

2-ethoxy-N-pyridin-2-ylpyridine-3-carboxamide

InChI

InChI=1S/C13H13N3O2/c1-2-18-13-10(6-5-9-15-13)12(17)16-11-7-3-4-8-14-11/h3-9H,2H2,1H3,(H,14,16,17)

InChI Key

AYUBJCAFWMBNGX-UHFFFAOYSA-N

SMILES

CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC=N2

Canonical SMILES

CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC=N2

Origin of Product

United States

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